[catASium®MN(R)Rh], 97%

• InChI: InChI=1S/C17H27NO2P2.C8H12.BF4.Rh/c1-10-6-7-11(2)21(10)14-15(17(20)18(5)16(14)19)22-12(3)8-9-13(22)4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h10-13H,6-9H2,1-5H3;1-2,7-8H,3-6H2;;/q;;-1;/t10-,11-,12-,13-;;;/m1.../s1
• InChI Key: QUGMMPYXRPQXEN-QWCVTFIASA-N
• Canonical SMILES: [B-](F)(F)(F)F.CC1CCC(P1C2=C(C(=O)N(C2=O)C)P3C(CCC3C)C)C.C1C[CH][CH]CC[CH][CH]1.[Rh]
• Isomeric SMILES: [B-](F)(F)(F)F.C[C@@H]1CC[C@H](P1C2=C(C(=O)N(C2=O)C)P3[C@@H](CC[C@H]3C)C)C.C1C[CH][CH]CC[CH][CH]1.[Rh]
• Molecular Formula: C25H39BF4NO2P2Rh-
• Molecular Weight: 637.2 g/mol
• CAS RN: 821793-41-3

Description

CatASium®MN(R)Rh, 97% is a new and innovative reagent developed by CatASium Research Laboratories. It is a unique reagent that has been designed to facilitate the synthesis of a wide range of organic molecules. The reagent is made up of a combination of catalysts, solvents, and other additives that work together to provide a highly efficient and effective synthesis process. CatASium®MN(R)Rh, 97% is a versatile reagent that can be used in laboratory experiments to synthesize a variety of organic molecules.

Mechanism of Action

The mechanism of action of CatASium®MN(R)Rh, 97% involves the formation of a carbocation intermediate, which is then attacked by a nucleophile. The nucleophile then forms a new covalent bond with the carbocation intermediate, which leads to the formation of the desired product. This reaction is highly efficient and can be used to synthesize a wide range of organic molecules.
Biochemical and Physiological Effects
CatASium®MN(R)Rh, 97% has been shown to have no significant biochemical or physiological effects. The reagent is non-toxic and does not produce any adverse effects on the environment or human health. The reagent is also highly stable and can be stored for long periods of time without any significant degradation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CatASium®MN(R)Rh, 97% in laboratory experiments is its high efficiency and effectiveness. The reagent is highly efficient and can be used to synthesize a wide range of organic molecules with minimal effort. Additionally, the reagent is non-toxic and does not produce any adverse effects on the environment or human health. The major limitation of this reagent is that it is only suitable for laboratory experiments and cannot be used in industrial applications.

Future Directions

The future of CatASium®MN(R)Rh, 97% is promising. The reagent has the potential to be used in a variety of industrial applications, such as the synthesis of pharmaceuticals and medical devices. Additionally, the reagent could be used to synthesize a wide range of organic molecules, such as amino acids, peptides, nucleic acids, and carbohydrates. Finally, the reagent could be used to develop new methods of synthesis in order to increase the efficiency and effectiveness of laboratory experiments.

Synthesis Methods

CatASium®MN(R)Rh, 97% is a versatile reagent that can be used in a variety of synthesis methods. The most commonly used synthesis method for this reagent is the Mitsunobu reaction. This reaction involves the use of a catalytic amount of CatASium®MN(R)Rh, 97% in combination with a nucleophile and an electrophile to form a new organic molecule. The reaction proceeds through a series of steps, which involve the formation of a carbocation intermediate, followed by the addition of the nucleophile, and finally the formation of the desired product.

Scientific Research Applications

CatASium®MN(R)Rh, 97% has been used in a variety of scientific research applications. The reagent has been used in the synthesis of a wide range of organic molecules, including amino acids, peptides, nucleic acids, and carbohydrates. The reagent has also been used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. In addition, the reagent has been used in the synthesis of materials for medical devices, such as prosthetic limbs and pacemakers.